Cas no 2679933-18-5 (rac-tert-butyl N-{(1R,2R)-2-(3-bromo-2-methylphenyl)cyclopropylmethyl}carbamate)

• Product Name: rac-tert-butyl N-{(1R,2R)-2-(3-bromo-2-methylphenyl)cyclopropylmethyl}carbamate
• CAS No: 2679933-18-5
• MF: C₁₆H₂₂BrNO₂
• MW: 340.255383968353
• CID: 5620005
• PubChem ID: 165929097
• Update Time: 2025-06-08

rac-tert-butyl N-{(1R,2R)-2-(3-bromo-2-methylphenyl)cyclopropylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2679933-18-5
• rac-tert-butyl N-{[(1R,2R)-2-(3-bromo-2-methylphenyl)cyclopropyl]methyl}carbamate
• EN300-28297039
• rac-tert-butyl N-{(1R,2R)-2-(3-bromo-2-methylphenyl)cyclopropylmethyl}carbamate

• Inchi： 1S/C16H22BrNO2/c1-10-12(6-5-7-14(10)17)13-8-11(13)9-18-15(19)20-16(2,3)4/h5-7,11,13H,8-9H2,1-4H3,(H,18,19)/t11-,13+/m0/s1
• InChI Key： UIKQSGSWXXKICH-WCQYABFASA-N
• SMILES： BrC1=CC=CC(=C1C)[C@@H]1C[C@H]1CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 339.08339g/mol
• Monoisotopic Mass: 339.08339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 38.3Ų

Additional information on rac-tert-butyl N-{(1R,2R)-2-(3-bromo-2-methylphenyl)cyclopropylmethyl}carbamate

Comprehensive Overview of rac-tert-butyl N-{(1R,2R)-2-(3-bromo-2-methylphenyl)cyclopropylmethyl}carbamate (CAS No. 2679933-18-5)

The compound rac-tert-butyl N-{(1R,2R)-2-(3-bromo-2-methylphenyl)cyclopropylmethyl}carbamate, identified by its CAS No. 2679933-18-5, is a chiral cyclopropane derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the cyclopropylmethyl moiety and the tert-butyl carbamate group, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its stereochemical complexity and its role in modulating biological activity.

In recent years, the demand for chiral building blocks like rac-tert-butyl N-{(1R,2R)-2-(3-bromo-2-methylphenyl)cyclopropylmethyl}carbamate has surged, driven by advancements in asymmetric synthesis and drug discovery. The presence of the 3-bromo-2-methylphenyl group enhances its reactivity, enabling diverse functionalization strategies. This compound is particularly relevant in the context of small molecule drug development, where precision in stereochemistry is critical for achieving desired pharmacokinetic properties.

The synthesis of rac-tert-butyl N-{(1R,2R)-2-(3-bromo-2-methylphenyl)cyclopropylmethyl}carbamate involves multi-step organic transformations, often starting from readily available precursors. Key steps include the formation of the cyclopropane ring and the introduction of the tert-butyl carbamate protecting group. These processes are optimized to ensure high enantiomeric purity, which is essential for its application in medicinal chemistry. The compound's CAS No. 2679933-18-5 serves as a unique identifier in chemical databases, facilitating its traceability in research publications and patents.

One of the most discussed topics in the scientific community is the role of chiral compounds in targeted therapy. rac-tert-butyl N-{(1R,2R)-2-(3-bromo-2-methylphenyl)cyclopropylmethyl}carbamate exemplifies how subtle changes in molecular configuration can influence biological interactions. For instance, the (1R,2R) configuration of the cyclopropane ring may exhibit distinct binding affinities compared to its enantiomers, making it a subject of interest for structure-activity relationship (SAR) studies.

From an industrial perspective, the scalability of producing rac-tert-butyl N-{(1R,2R)-2-(3-bromo-2-methylphenyl)cyclopropylmethyl}carbamate is a critical consideration. Manufacturers are exploring greener synthetic routes, such as catalytic asymmetric cyclopropanation, to reduce waste and improve efficiency. This aligns with the growing emphasis on sustainable chemistry and the adoption of green solvents in large-scale production.

In addition to its pharmaceutical applications, rac-tert-butyl N-{(1R,2R)-2-(3-bromo-2-methylphenyl)cyclopropylmethyl}carbamate is also investigated for its potential in agrochemical innovation. The bromo and methyl substituents on the phenyl ring contribute to its lipophilicity, which can enhance its penetration into biological membranes. This property is particularly valuable in designing next-generation pesticides with improved efficacy and environmental safety profiles.

The compound's CAS No. 2679933-18-5 is frequently searched in academic and industrial databases, reflecting its relevance in contemporary research. Common queries include its synthetic protocols, spectroscopic data, and commercial availability. Researchers also seek information on its stability under various conditions, as this impacts its storage and handling requirements.

Looking ahead, the exploration of rac-tert-butyl N-{(1R,2R)-2-(3-bromo-2-methylphenyl)cyclopropylmethyl}carbamate is expected to expand into new areas, such as bioconjugation and prodrug design. Its versatility as a building block positions it as a key player in the development of innovative therapeutics and agrochemicals. As the scientific community continues to uncover its potential, this compound will likely remain a focal point in interdisciplinary research.